
(R)-2-Methylbutanoyl Chloride physical
properties

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: (R)-2-Methylbutanoyl Chloride

Cat. No.: B13449468

Get Quote

An In-Depth Technical Guide to (R)-2-Methylbutanoyl Chloride: Properties, Applications, and

Experimental Protocols

Introduction
(R)-2-Methylbutanoyl chloride, a chiral acyl chloride, stands as a pivotal intermediate in the

landscape of modern organic synthesis. Its unique stereochemical configuration and high

reactivity make it an invaluable building block, particularly in the synthesis of complex, high-

value molecules within the pharmaceutical and agrochemical industries.[1][2] This guide,

designed for researchers, scientists, and drug development professionals, offers a

comprehensive exploration of its core physical and chemical properties, practical applications,

and validated experimental methodologies. As Senior Application Scientists, our goal is to

move beyond mere data presentation and provide a narrative grounded in mechanistic

understanding and field-proven insights, ensuring both technical accuracy and practical utility.

This document will delve into the physicochemical characteristics of (R)-2-Methylbutanoyl
Chloride, detail its reactivity profile, provide robust safety and handling protocols, and present

a detailed experimental workflow for its application in acylation reactions. We will conclude with
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an overview of standard analytical techniques for structural validation, ensuring a holistic

understanding of this versatile reagent.

Physicochemical Properties
The physical properties of an acyl chloride are fundamental to its handling, storage, and

application in synthesis. (R)-2-Methylbutanoyl chloride is typically a colorless to pale yellow

liquid characterized by a pungent odor.[1][2] Its key properties are summarized below for quick

reference.

Property Value Source(s)

Molecular Formula C₅H₉ClO [1][3][4]

Molecular Weight 120.58 g/mol [3][5]

CAS Number 101400-29-7 [3]

Appearance
Clear, colorless to pale yellow

liquid
[1][2]

Odor Pungent [1][6]

Density ~0.972 g/mL at 25 °C [7][8]

Boiling Point 116-121 °C [6][7][8]

Refractive Index ~1.418 (at 20 °C) [7][8]

Solubility

Soluble in common organic

solvents (e.g., acetone,

toluene, chloroform, THF).

Reacts vigorously with water.

[1][6]

These properties dictate critical experimental parameters. For instance, its relatively low boiling

point requires careful temperature control during distillation to prevent loss of material. Its

density, being less than water, is a key consideration during aqueous workups. Crucially, its

reactivity with water necessitates the use of anhydrous solvents and inert atmospheres during

reactions to prevent hydrolysis back to the parent carboxylic acid.[1][6]
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Reactivity and Synthetic Applications
The synthetic utility of (R)-2-Methylbutanoyl chloride is rooted in the high electrophilicity of its

carbonyl carbon, making it an excellent acylating agent. The chlorine atom is a superb leaving

group, facilitating rapid reactions with a wide range of nucleophiles.[2]

Core Reactivity:

Reaction with Alcohols: It reacts readily with alcohols to form chiral esters, a common motif

in pharmacologically active molecules and fragrance compounds.[6]

Reaction with Amines: Its reaction with primary or secondary amines yields chiral amides.[6]

This is one of the most fundamental and widely used transformations in drug development

for building peptide linkages or introducing lipophilic side chains.

Hydrolysis: As previously noted, it hydrolyzes rapidly in the presence of water to form (R)-2-

methylbutanoic acid and hydrochloric acid.[1][6] This underscores the necessity for stringent

anhydrous conditions in all synthetic applications.

Applications in Drug Development:

The "sec-butyl carbonyl" moiety delivered by this reagent is a key structural component in

numerous pharmacologically relevant compounds.[6] Its chirality is often essential for achieving

specific binding interactions with biological targets like enzymes or receptors. For example, it

serves as an intermediate in the synthesis of impurities for drugs like Lovastatin, which is

critical for analytical standard preparation and quality control. It is also used in creating novel

compounds for various therapeutic areas. The deuterated version, (R)-2-(Methyl-d3)butanoyl

chloride, is employed as a tracer for quantitative analysis during the drug development

process, aiding in pharmacokinetic and metabolic studies.[9]

Below is a diagram illustrating the primary reaction pathways for this versatile reagent.
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Nucleophilic Acyl Substitution

(R)-2-Methylbutanoyl Chloride

Alcohol (R'-OH)

+ Nucleophile

Amine (R'R''NH)

+ Nucleophile

Water (H₂O)

+ Nucleophile (undesired)

Chiral Ester

Forms

Chiral Amide

Forms

Carboxylic Acid
(Hydrolysis Product)

Forms

Click to download full resolution via product page

Caption: Primary reaction pathways of (R)-2-Methylbutanoyl Chloride.

Safety, Handling, and Storage
The high reactivity of (R)-2-Methylbutanoyl chloride necessitates strict safety protocols. It is a

flammable liquid and vapor and causes severe skin burns and eye damage.[5]

Hazard Identification:

GHS Pictograms: Flame (GHS02), Corrosion (GHS05).

Hazard Statements:

H225: Highly flammable liquid and vapor.
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H314: Causes severe skin burns and eye damage.

Precautionary Statements:

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[10][11]

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[11]

[12]

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[11]

Handling and Storage:

Handling: All manipulations should be performed in a well-ventilated chemical fume hood.

[11] To prevent ignition from static discharge, all equipment must be grounded.[10][11] Use

non-sparking tools.

Storage: Store in a cool, dry, and well-ventilated area designated for flammable liquids.[6][10]

The container must be kept tightly closed to prevent moisture ingress and hydrolysis.[10]

Storage under an inert atmosphere (e.g., nitrogen or argon) is recommended to maintain

purity over time.[1]

Incompatible Materials: Avoid contact with strong oxidizing agents, alcohols, and strong

bases.[11]

Experimental Protocol: Synthesis of a Chiral Amide
This section provides a self-validating protocol for the acylation of a primary amine, a

cornerstone reaction in medicinal chemistry. The causality behind each step is explained to

provide a deeper understanding of the process.

Objective: To synthesize N-benzyl-(R)-2-methylbutanamide from (R)-2-Methylbutanoyl
chloride and benzylamine.
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Materials:

(R)-2-Methylbutanoyl chloride

Benzylamine

Triethylamine (Et₃N), anhydrous

Dichloromethane (DCM), anhydrous

1 M Hydrochloric Acid (HCl)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄)

Methodology:

Reaction Setup:

To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar,

nitrogen inlet, and a dropping funnel, add benzylamine (1.0 equivalent) and anhydrous

DCM.

Add anhydrous triethylamine (1.2 equivalents). Causality: Triethylamine is a non-

nucleophilic base used to scavenge the HCl byproduct generated during the reaction. This

prevents the protonation and deactivation of the benzylamine nucleophile, driving the

reaction to completion.

Cool the stirred solution to 0 °C in an ice bath. Causality: The reaction is highly

exothermic. Cooling controls the reaction rate, preventing potential side reactions and

ensuring safety.

Acylation:
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Dissolve (R)-2-Methylbutanoyl chloride (1.1 equivalents) in anhydrous DCM and add it

to the dropping funnel.

Add the acyl chloride solution dropwise to the cooled amine solution over 30 minutes.

Causality: Slow, dropwise addition is crucial to maintain temperature control and prevent a

rapid, uncontrolled exotherm.

After the addition is complete, remove the ice bath and allow the reaction to warm to room

temperature. Stir for 2-4 hours.

Reaction Monitoring & Workup:

Monitor the reaction's progress using Thin Layer Chromatography (TLC) until the starting

amine is fully consumed.

Upon completion, quench the reaction by slowly adding deionized water.

Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1 M

HCl (to remove excess triethylamine), saturated NaHCO₃ solution (to remove any

remaining acidic species), and brine (to reduce the solubility of organic material in the

aqueous layer). Causality: This sequence of washes systematically removes unreacted

starting materials and byproducts, forming a self-validating purification system. Each wash

targets a specific type of impurity.

Isolation and Purification:

Dry the separated organic layer over anhydrous MgSO₄.

Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator to yield the crude product.

Purify the crude amide by flash column chromatography on silica gel if necessary.

The entire workflow is visualized below.
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Experimental Workflow: Amide Synthesis

1. Reaction Setup
(Flask, Amine, Et₃N, DCM, 0°C)

2. Dropwise Addition
((R)-2-Methylbutanoyl Chloride)

3. Reaction
(Warm to RT, Stir 2-4h)

4. TLC Monitoring

5. Aqueous Workup
(Wash with HCl, NaHCO₃, Brine)

6. Isolation
(Dry with MgSO₄, Concentrate)

7. Purification
(Column Chromatography)

8. Analysis
(NMR, IR, MS)

Click to download full resolution via product page

Caption: Step-by-step workflow for chiral amide synthesis.
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Analytical Characterization
Validation of the final product's identity and purity is non-negotiable. Standard spectroscopic

methods are employed for this purpose.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Will confirm the presence of all protons and their respective chemical

environments. Key signals would include the aromatic protons from the benzyl group, the

CH₂ next to the nitrogen, and the characteristic multiplets for the chiral 2-methylbutanoyl

group.

¹³C NMR: Will show a characteristic peak for the amide carbonyl carbon (typically ~170

ppm) and other peaks corresponding to the aliphatic and aromatic carbons in the

molecule.[5]

Infrared (IR) Spectroscopy: A strong absorbance band for the C=O (carbonyl) stretch of the

amide will be prominent, typically appearing around 1650 cm⁻¹. The disappearance of the N-

H stretches from the primary amine starting material and the appearance of a single N-H

stretch for the secondary amide product would also be indicative of a successful reaction.[5]

Mass Spectrometry (MS): Will be used to confirm the molecular weight of the synthesized

amide, providing definitive proof of the desired product formation.[5]

By combining these techniques, a researcher can unambiguously confirm the structure and

assess the purity of the synthesized molecule, completing the self-validating system of the

protocol.

Conclusion
(R)-2-Methylbutanoyl chloride is a powerful and versatile chiral building block with significant

applications in fields requiring high-purity, stereospecific molecules. Its utility is directly linked to

the reactivity of its acyl chloride group. A thorough understanding of its physical properties,

reactivity profile, and handling requirements is paramount for its safe and effective use. The

protocols and insights provided in this guide are designed to empower researchers to leverage

this reagent with confidence, ensuring both experimental success and the highest standards of

scientific integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13449468?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

